Cas no 908303-26-4 ((2R)-2-Bis3,5-bis(trifluoromethyl)phenyl(trimethylsilyl)oxymethyl-pyrrolidine)

• Product Name: (2R)-2-Bis3,5-bis(trifluoromethyl)phenyl(trimethylsilyl)oxymethyl-pyrrolidine
• CAS No: 908303-26-4
• MF: C₂₄H₂₃F₁₂NOSi
• MW: 597.511869668961
• MDL: MFCD09750448
• CID: 788380
• PubChem ID: 24885357
• Update Time: 2025-06-20

(2R)-2-Bis3,5-bis(trifluoromethyl)phenyl(trimethylsilyl)oxymethyl-pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (R)-2-(Bis(3,5-bis(trifluoromethyl)phenyl)((trimethylsilyl)oxy)methyl)pyrrolidine
• (2R)-2-[Bis[3,5-bis(trifluoromethyl)phenyl][(trimethylsilyl)oxy]methyl]-pyrrolidine
• (2R)-2-Bis[3,5-bis(trifluoromethyl)phenyl][(trimethylsilyl)oxy]
• (R)-2-(Bis(3,5-bis(trifluoromethyl)phenyl)-((trimethylsilyl)oxy)methyl)pyrrolidine
• Pyrrolidine, 2-[bis[3,5-bis(trifluoromethyl)phenyl][(trimethylsilyl)oxy]methyl]-, (2R)-
• Α,Α-BIS-[3,5-BIS-(TRIFLUOROMETHYL)PHENYL]-D-PROLINOL TMS ETHER
• (2R)-2-[Bis[3,5-bis(trifluoromethyl)phenyl][(trimethylsilyl)oxy]methyl]pyrrolidine (ACI)
• [Bis[3,5-bis(trifluoromethyl)phenyl]-[(2R)-pyrrolidin-2-yl]methoxy]-trimethylsilane
• (R)-A,a-bis[3,5-bis(trifluoromethyl)phenyl]-2-pyrrolidinemethanol trimethylsilyl ether
• SCHEMBL3006875
• DTXSID20584872
• AKOS016843318
• MFCD09750448
• (R)-2-(bis(3,5-bis(trifluoromethyl)phenyl)(trimethylsilyloxy)methyl)pyrrolidine
• R)-
• C24H23F12NOSi
• A,
• (R)-alpha,alpha-Bis[3,5-bis(trifluoromethyl)phenyl]-2-pyrrolidinemethanol trimethylsilyl ether, technical grade
• MOHRGTBNEJKFMB-LJQANCHMSA-N
• 908303-26-4
• R)-,-Bis[3,5-bis(trifluoromethyl)phenyl]-2-pyrrolidinemethanol trimethylsilyl ether
• A-Bis[3,5-bis(trifluoromethyl)phenyl]-2-pyrrolidinemethanol trimethylsilyl ether
• CS-0091969
• (2R)-2-{Bis[3,5-bis(trifluoromethyl)phenyl][(trimethylsilyl)oxy]methyl}pyrrolidine
• (R)-Alpha,alpha-bis[3,5-bis-(trifluoromethyl)phenyl]prolinol trimethylsilyl ether
• (R)- alpha , alpha -Bis[3,5-bis(trifluoromethyl)phenyl]prolinol trimethylsilyl ether
• AS-42928
• (R)-alpha,alpha-Bis[3,5-bis(trifluoromethyl)phenyl]prolinol trimethylsilyl ether
• (2R)-2-Bis3,5-bis(trifluoromethyl)phenyl(trimethylsilyl)oxymethyl-pyrrolidine

• MDL： MFCD09750448
• Inchi： 1S/C24H23F12NOSi/c1-39(2,3)38-20(19-5-4-6-37-19,13-7-15(21(25,26)27)11-16(8-13)22(28,29)30)14-9-17(23(31,32)33)12-18(10-14)24(34,35)36/h7-12,19,37H,4-6H2,1-3H3/t19-/m1/s1
• InChI Key： MOHRGTBNEJKFMB-LJQANCHMSA-N
• SMILES： C([C@@H]1NCCC1)(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)O[Si](C)(C)C

Computed Properties

• Exact Mass: 597.1357288g/mol
• Monoisotopic Mass: 597.1357288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 39
• Rotatable Bond Count: 9
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: 46-55 °C
• Boiling Point: 382.4±37.0 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.439
• PSA: 21.26000
• LogP: 8.93770
• Vapor Pressure: No data available

(2R)-2-Bis3,5-bis(trifluoromethyl)phenyl(trimethylsilyl)oxymethyl-pyrrolidine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on (2R)-2-Bis3,5-bis(trifluoromethyl)phenyl(trimethylsilyl)oxymethyl-pyrrolidine

Introduction to (2R)-2-Bis3,5-bis(trifluoromethyl)phenyl(trimethylsilyl)oxymethyl-pyrrolidine (CAS No. 908303-26-4)

(2R)-2-Bis3,5-bis(trifluoromethyl)phenyl(trimethylsilyl)oxymethyl-pyrrolidine, identified by its CAS number 908303-26-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyrrolidine core functionalized with specific substituents that enhance its pharmacological properties. The presence of 3,5-bis(trifluoromethyl)phenyl groups and a trimethylsilyl moiety contributes to its unique chemical and biological profile, making it a valuable candidate for further research and development.

The structural design of (2R)-2-Bis3,5-bis(trifluoromethyl)phenyl(trimethylsilyl)oxymethyl-pyrrolidine is meticulously crafted to optimize its interaction with biological targets. The pyrrolidine ring is a common scaffold in drug discovery due to its ability to mimic the conformation of natural products and peptides, thereby facilitating binding to biological receptors. The introduction of the 3,5-bis(trifluoromethyl)phenyl group enhances the lipophilicity and metabolic stability of the molecule, while the trimethylsilyl group provides additional electronic and steric modulation. These features collectively contribute to the compound's potential as a lead structure in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the use of fluorinated aromatic compounds in drug design. The incorporation of fluorine atoms into pharmaceutical molecules can significantly alter their pharmacokinetic properties, including bioavailability, metabolic stability, and binding affinity. The 3,5-bis(trifluoromethyl)phenyl moiety in (2R)-2-Bis3,5-bis(trifluoromethyl)phenyl(trimethylsilyl)oxymethyl-pyrrolidine is an example of such a modification, which has been shown to improve the compound's resistance to enzymatic degradation and enhance its interaction with biological targets. This has opened up new avenues for the development of more effective and durable therapeutics.

The synthesis of (2R)-2-Bis3,5-bis(trifluoromethyl)phenyl(trimethylsilyl)oxymethyl-pyrrolidine presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to construct this molecule with high precision and yield. The use of chiral auxiliaries or catalysts ensures the retention of stereochemical integrity, which is crucial for the biological activity of the compound. Recent studies have demonstrated that the stereochemistry at the pyrrolidine ring plays a critical role in determining the efficacy and selectivity of drug candidates. Therefore, maintaining the correct configuration is essential for optimizing the pharmacological properties of (2R)-2-Bis3,5-bis(trifluoromethyl)phenyl(trimethylsilyl)oxymethyl-pyrrolidine.

The potential applications of (2R)-2-Bis3,5-bis(trifluoromethyl)phenyl(trimethylsilyl)oxymethyl-pyrrolidine are diverse and span across multiple therapeutic areas. Its structural features make it a promising candidate for the development of drugs targeting neurological disorders, inflammatory diseases, and cancer. For instance, the lipophilic nature of the molecule suggests that it may be suitable for crossing biological membranes, which is essential for drugs that need to reach intracellular targets. Additionally, the metabolic stability provided by the 3,5-bis(trifluoromethyl)phenyl group could extend its half-life in vivo, allowing for less frequent dosing and improved patient compliance.

In conclusion, (2R)-2-Bis3,5-bis(trifluoromethyl)phenyl(trimethylsilyl)oxymethyl-pyrrolidine (CAS No. 908303-26-4) is a structurally complex and pharmacologically intriguing compound that holds significant promise in drug discovery and development. Its unique combination of substituents enhances its interactions with biological targets while improving its metabolic stability and bioavailability. As research in this area continues to evolve, it is likely that compounds like (2R)-2-Bis3,5-bis(trifluoromethyl)phenyl(trimethysilyl)oxymethyl-pyrrolidine will play an increasingly important role in the next generation of therapeutic agents.